Cas no 1396784-92-1 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• CAS No: 1396784-92-1
• MF: C₁₃H₁₆N₆OS₂
• MW: 336.435738563538
• CID: 6528653
• Update Time: 2025-07-31

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-6-(1-pyrrolidinyl)-

• Inchi： 1S/C13H16N6OS2/c1-2-21-13-18-17-12(22-13)14-11(20)9-5-6-10(16-15-9)19-7-3-4-8-19/h5-6H,2-4,7-8H2,1H3,(H,14,17,20)
• InChI Key： MVYFZIGCYXWMKY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC)S2)=O)=NN=C(N2CCCC2)C=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 2.68±0.50(Predicted)

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

Recent Advances in the Study of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1396784-92-1)

The compound N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1396784-92-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a unique combination of thiadiazole and pyridazine moieties, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships, particularly in the context of kinase inhibition and anticancer activity.

Structural analysis reveals that the compound's molecular architecture, with its strategically positioned ethylsulfanyl and pyrrolidinyl groups, contributes to its remarkable binding affinity with various biological targets. The thiadiazole ring system has been shown to play a crucial role in molecular recognition processes, while the pyridazine core provides a stable scaffold for interactions with enzyme active sites. These structural features have made 1396784-92-1 a valuable tool compound for studying protein-ligand interactions in drug discovery programs.

Recent pharmacological investigations have demonstrated that this compound exhibits potent inhibitory activity against several clinically relevant kinases, including members of the cyclin-dependent kinase (CDK) family. In vitro studies using cancer cell lines have shown promising antiproliferative effects, with IC50 values in the low micromolar range. Particularly noteworthy is the compound's selectivity profile, which suggests potential for developing targeted therapies with reduced off-target effects compared to existing kinase inhibitors.

Metabolic stability studies of 1396784-92-1 have revealed favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. The ethylsulfanyl moiety appears to confer improved metabolic stability compared to similar compounds with alternative substituents. Recent advances in formulation technology have further enhanced the compound's solubility profile, addressing initial challenges related to its physicochemical properties.

Structure-activity relationship (SAR) studies have identified key modifications that can modulate the compound's biological activity. Researchers have systematically varied substituents at multiple positions of the core scaffold, leading to the development of analogs with improved potency and selectivity. These findings have important implications for the design of next-generation therapeutics based on this chemical scaffold.

The compound's mechanism of action has been further elucidated through crystallographic studies of its complexes with target proteins. These structural biology approaches have provided atomic-level insights into the binding mode and have guided the rational design of optimized derivatives. Recent computational modeling studies have complemented these experimental findings, enabling virtual screening of large compound libraries to identify structurally related hits.

Current research efforts are focusing on evaluating the therapeutic potential of 1396784-92-1 in various disease models, with particular emphasis on oncology applications. Preliminary in vivo efficacy studies in xenograft models have shown tumor growth inhibition at well-tolerated doses, supporting further investigation of this compound class. Additionally, researchers are exploring potential applications in other therapeutic areas where kinase modulation may be beneficial, such as inflammatory diseases and neurological disorders.

From a medicinal chemistry perspective, the synthetic accessibility of this compound has facilitated extensive exploration of its chemical space. Recent publications have described improved synthetic routes that enable efficient scale-up and diversification of the core structure. These methodological advances have accelerated the discovery of novel analogs with optimized properties.

In conclusion, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide represents a promising scaffold for drug discovery with demonstrated biological activity and favorable drug-like properties. Ongoing research continues to uncover new aspects of its pharmacological profile and therapeutic potential, positioning this compound as an important subject of study in contemporary medicinal chemistry and chemical biology research.